Cas no 62261-62-5 (Methanone, (3-amino-2-methoxyphenyl)phenyl-)

• Product Name: Methanone, (3-amino-2-methoxyphenyl)phenyl-
• CAS No: 62261-62-5
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• MDL: MFCD26442410
• CID: 452002
• PubChem ID: 21285571
• Update Time: 2025-06-13

Methanone, (3-amino-2-methoxyphenyl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-amino-2-methoxyphenyl)phenyl-
• (3-amino-2-methoxyphenyl)-phenylmethanone
• MFCD26442410
• DTXSID80612009
• (3-Amino-2-methoxyphenyl)(phenyl)methanone
• starbld0038373
• SY267099
• 62261-62-5

• MDL： MFCD26442410
• Inchi： 1S/C14H13NO2/c1-17-14-11(8-5-9-12(14)15)13(16)10-6-3-2-4-7-10/h2-9H,15H2,1H3
• InChI Key： UPGAKAFGKWYCOB-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C(C1C=CC=CC=1)=O)N

Computed Properties

• Exact Mass: 227.09469
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32

Additional information on Methanone, (3-amino-2-methoxyphenyl)phenyl-

Recent Advances in the Study of Methanone, (3-amino-2-methoxyphenyl)phenyl- (CAS: 62261-62-5) in Chemical Biology and Pharmaceutical Research

The compound Methanone, (3-amino-2-methoxyphenyl)phenyl-, with the CAS number 62261-62-5, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the synthesis and structural modification of Methanone, (3-amino-2-methoxyphenyl)phenyl-. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that improves the yield and purity of the compound. The researchers employed a combination of palladium-catalyzed cross-coupling reactions and subsequent functional group transformations to achieve the desired product. This advancement not only enhances the scalability of the synthesis but also opens up possibilities for further structural diversification.

In terms of biological activity, recent investigations have highlighted the compound's potential as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry demonstrated that Methanone, (3-amino-2-methoxyphenyl)phenyl- effectively inhibits the NF-κB signaling pathway, which plays a critical role in inflammation. The study utilized in vitro and in vivo models to validate the compound's efficacy, showing significant reduction in pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound could be a viable candidate for the development of new anti-inflammatory drugs.

Another promising area of research is the anticancer properties of Methanone, (3-amino-2-methoxyphenyl)phenyl-. A recent paper in the European Journal of Pharmacology (2024) explored its effects on various cancer cell lines, including breast and lung cancer. The results indicated that the compound induces apoptosis through the activation of caspase-3 and caspase-9, while also inhibiting cell proliferation by disrupting the cell cycle at the G2/M phase. These mechanistic insights provide a strong foundation for further preclinical studies aimed at developing targeted cancer therapies.

Despite these advancements, challenges remain in the clinical translation of Methanone, (3-amino-2-methoxyphenyl)phenyl-. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research is focused on formulating the compound into more bioavailable forms, such as nanoparticles or liposomes, to enhance its therapeutic efficacy and reduce side effects.

In conclusion, Methanone, (3-amino-2-methoxyphenyl)phenyl- (CAS: 62261-62-5) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities and recent synthetic advancements make it a compelling subject for further investigation. Future studies should prioritize optimizing its pharmacological profile and exploring its potential in combination therapies to maximize its therapeutic benefits.